Cas no 1124321-60-3 (5-(aminomethyl)pyridine-2-sulfonamide)

• Product Name: 5-(aminomethyl)pyridine-2-sulfonamide
• CAS No: 1124321-60-3
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• MDL: MFCD18261352
• CID: 5242580
• PubChem ID: 54857481
• Update Time: 2025-11-02

5-(aminomethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-pyridine-2-sulfonic acid amide
• 5-(Aminomethyl)pyridine-2-sulfonamide
• 5-(aminomethyl)pyridine-2-sulfonamide

• MDL： MFCD18261352
• Inchi： 1S/C6H9N3O2S/c7-3-5-1-2-6(9-4-5)12(8,10)11/h1-2,4H,3,7H2,(H2,8,10,11)
• InChI Key： SKBSXDAOGNSTNE-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC=C(CN)C=C1

Additional information on 5-(aminomethyl)pyridine-2-sulfonamide

Comprehensive Analysis of 5-(Aminomethyl)pyridine-2-sulfonamide (CAS No. 1124321-60-3): Properties, Applications, and Industry Trends

The compound 5-(aminomethyl)pyridine-2-sulfonamide (CAS No. 1124321-60-3) is a specialized sulfonamide derivative with a unique molecular structure, combining a pyridine ring and an aminomethyl functional group. This configuration grants it distinct chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. Its CAS number 1124321-60-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in global databases.

In recent years, the demand for heterocyclic compounds like 5-(aminomethyl)pyridine-2-sulfonamide has surged due to their versatility in drug discovery. Searches for "sulfonamide-based therapeutics" and "pyridine derivatives in medicine" reflect growing interest in its potential applications. The compound’s sulfonamide moiety is particularly notable for its role in enzyme inhibition, a mechanism explored in treatments for metabolic disorders and infectious diseases.

From an industrial perspective, CAS 1124321-60-3 is often discussed alongside "green chemistry innovations" and "sustainable synthesis methods." Researchers are optimizing its production to minimize environmental impact, aligning with global trends toward eco-friendly manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a topic frequently queried in academic forums.

The compound’s aminomethyl group also makes it a candidate for covalent bonding in polymer science. Queries like "functionalized pyridines for materials" highlight its relevance in designing advanced coatings or conductive polymers. Additionally, its stability under physiological conditions has spurred investigations into "bioactive small molecules" for targeted therapies.

Regulatory compliance for 5-(aminomethyl)pyridine-2-sulfonamide remains straightforward, as it falls outside restricted categories. However, laboratories must adhere to standard safety protocols, a point emphasized in searches for "handling sulfonamide compounds safely." Its low toxicity profile (as per preliminary studies) further supports its adoption in diverse R&D settings.

Future research directions may explore its synergy with machine learning in drug design, a hot topic in 2024. Computational models predicting molecular interactions of CAS 1124321-60-3 could accelerate its commercialization. As the scientific community prioritizes "precision chemistry," this compound exemplifies the intersection of traditional synthesis and cutting-edge technology.